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Compound of Interest

Compound Name: 3-Chloro-5-nitrotoluene

Cat. No.: B098224 Get Quote

Technical Data Sheet: 3-Chloro-5-nitrotoluene
Audience: Researchers, scientists, and drug development professionals.

This document provides core physicochemical properties of 3-Chloro-5-nitrotoluene, a

chemical compound relevant in various research and development applications.

Chemical Properties
The fundamental chemical attributes of 3-Chloro-5-nitrotoluene are summarized below. This

data is essential for stoichiometric calculations, analytical method development, and chemical

synthesis planning.

Property Value

Molecular Formula C7H6ClNO2[1][2][3][4]

Molecular Weight 171.58 g/mol [1][2]

IUPAC Name 1-chloro-3-methyl-5-nitrobenzene[1]

CAS Registry Number 16582-38-0[1][2][3]
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While detailed experimental workflows or signaling pathways are not applicable to the

fundamental properties of a small molecule, the following diagram illustrates the relationship

between the compound's name and its core identifiers.

Core Identifiers

3-Chloro-5-nitrotoluene

Formula: C₇H₆ClNO₂ has 

MW: 171.58 g/mol has 

CAS: 16582-38-0
 is 

Click to download full resolution via product page

Fig. 1: Relationship between the common name and key identifiers.

Note: In-depth experimental protocols and signaling pathways are not applicable to the

descriptive data of a single chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Chloro-5-nitrotoluene molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098224#3-chloro-5-nitrotoluene-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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